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Compound of Interest

Compound Name: Ibezapolstat hydrochloride

Cat. No.: B15188419

Ibezapolstat Hydrochloride: A Guide for
Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ibezapolstat hydrochloride is a first-in-class, orally active inhibitor of bacterial DNA
polymerase IlIC (Pol IlIC), an essential enzyme for DNA replication in certain Gram-positive
bacteria.[1][2] It is under development for the treatment of Clostridioides difficile infection (CDI).
[2][3] Its selective mechanism of action against low G+C content Gram-positive bacteria, like C.
difficile, allows it to target the pathogen while sparing many beneficial gut bacteria.[1][4] This
application note provides detailed protocols for the preparation and use of Ibezapolstat
hydrochloride in a laboratory setting.

Physicochemical Properties and Storage

Proper handling and storage of Ibezapolstat hydrochloride are crucial for maintaining its
integrity and ensuring reproducible experimental results.
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Property Value Reference
Molecular Formula C18H20CI2N6O2 [5]
Molecular Weight 423.3 g/mol [5]

CAS Number 1275582-97-2 [5]
Appearance Solid

Water Solubility 0.216 mg/mL [6]

DMSO Solubility 62.5 mg/mL (147.65 mM) [3]

) -80°C for up to 6 months;
Storage (Stock Solution) [3]
-20°C for up to 1 month

Note: When preparing solutions in DMSO, it is recommended to use newly opened, anhydrous
DMSO as the compound is hygroscopic.[3] If precipitation occurs, gentle heating and/or
sonication can be used to aid dissolution.[3]

Mechanism of Action

Ibezapolstat selectively inhibits DNA polymerase IIIC, an enzyme critical for bacterial DNA
replication. This enzyme is found in low G+C Gram-positive bacteria but is absent in human
cells, providing a targeted therapeutic approach.[1] By inhibiting Pol IlIC, Ibezapolstat
effectively halts bacterial proliferation, leading to cell death.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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